Cas no 2384408-20-0 (decahydropyrido3,4-bpiperazin-3-one)

• Product Name: decahydropyrido3,4-bpiperazin-3-one
• CAS No: 2384408-20-0
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 5655589
• PubChem ID: 156222055
• Update Time: 2025-07-15

decahydropyrido3,4-bpiperazin-3-one Chemical and Physical Properties

Names and Identifiers

• decahydropyrido[3,4-b]piperazin-3-one
• SCHEMBL23177090
• 2384408-20-0
• EN300-27718677
• Pyrido[3,4-b]pyrazin-3(2H)-one, octahydro-
• decahydropyrido3,4-bpiperazin-3-one

• Inchi： 1S/C7H13N3O/c11-7-4-9-5-1-2-8-3-6(5)10-7/h5-6,8-9H,1-4H2,(H,10,11)
• InChI Key： LWXHLIGNKSYDLW-UHFFFAOYSA-N
• SMILES： C12CNCCC1NCC(=O)N2

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.085±0.06 g/cm3(Predicted)
• Boiling Point: 384.0±42.0 °C(Predicted)
• pka: 14.91±0.20(Predicted)

Additional information on decahydropyrido3,4-bpiperazin-3-one

Recent Advances in the Study of Decahydropyrido[3,4-b]piperazin-3-one (CAS: 2384408-20-0) in Chemical Biology and Pharmaceutical Research

Decahydropyrido[3,4-b]piperazin-3-one (CAS: 2384408-20-0) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bicyclic structure, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and antimicrobial drugs. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the role of decahydropyrido[3,4-b]piperazin-3-one as a key intermediate in the synthesis of potent serotonin receptor modulators. The researchers demonstrated that this compound exhibits high affinity for 5-HT1A and 5-HT2A receptors, making it a valuable scaffold for the development of next-generation antidepressants and anxiolytics. The study also highlighted the compound's favorable pharmacokinetic profile, including good blood-brain barrier permeability and metabolic stability.

In another groundbreaking study, researchers explored the antimicrobial properties of decahydropyrido[3,4-b]piperazin-3-one derivatives. The findings, published in Bioorganic & Medicinal Chemistry Letters (2024), revealed that certain structural modifications of the compound led to enhanced activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The study proposed a mechanism involving inhibition of bacterial cell wall synthesis, positioning this compound as a potential candidate for addressing the global antibiotic resistance crisis.

The synthetic accessibility of decahydropyrido[3,4-b]piperazin-3-one has also been a focus of recent research. A team at the University of Cambridge developed an innovative asymmetric synthesis route for this compound, achieving high enantiomeric purity (ee > 99%) through a novel organocatalytic approach. This advancement, detailed in Angewandte Chemie (2023), addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for its application in chiral drug development.

Emerging computational studies have provided deeper insights into the molecular interactions of decahydropyrido[3,4-b]piperazin-3-one with biological targets. Molecular docking simulations and molecular dynamics studies have revealed specific binding modes with various protein targets, offering a rational basis for further structural optimization. These computational approaches, combined with experimental data, are accelerating the design of more potent and selective derivatives.

Looking forward, decahydropyrido[3,4-b]piperazin-3-one presents exciting opportunities for drug discovery. Current research efforts are exploring its potential in neurodegenerative diseases, with preliminary data suggesting neuroprotective effects in models of Parkinson's disease. Additionally, its application in pain management is being investigated, with early-stage compounds showing promising analgesic properties in animal models. As research progresses, this compound is poised to make significant contributions to addressing unmet medical needs across multiple therapeutic areas.